Benzo[d]thiazole-5-carbaldehyde
Overview
Description
Benzo[d]thiazole-5-carbaldehyde is a chemical compound with the molecular formula C8H5NOS . It is a solid substance and has a molecular weight of 163.2 . The IUPAC name for this compound is 1,3-benzothiazole-5-carbaldehyde .
Synthesis Analysis
A novel thiazole-based carbaldehyde bearing benzimidazole fluorophore as the receptor unit for F− anion was prepared by multi-step synthesis . Another synthesis method involved coupling substituted 2-amino benzothiazoles with N-phenyl anthranilic acid . The intermediate compounds were then treated with 1-(2-chloro ethyl) piperidine hydrochloride to yield the final derivatives .Molecular Structure Analysis
The structure of this compound was analyzed based on IR, 1H, 13C NMR, and mass spectral data . The thiazole ring is planar, and its aromaticity is characterized by the delocalization of a lone pair of π-electrons of the sulfur atom .Chemical Reactions Analysis
The product formation involves cascade hydroxyl thiocyanation of the C═C double bond, intramolecular hydroamination of the C≡N bond, and thiazole annulation by condensation on the ketone carbonyl site .Physical And Chemical Properties Analysis
This compound is slightly soluble in water, soluble in alcohol and ether, and sparingly soluble in organic solvents and dyes . It is a clear pale yellow liquid with a boiling point of 116–118°C and specific gravity 1.2 .Scientific Research Applications
Synthesis and Characterization of Derivatives Benzo[d]thiazole-5-carbaldehyde and its derivatives play a crucial role in the synthesis and characterization of various compounds. A study focused on synthesizing and characterizing benzo[4, 5]imidazo[2, 1-b]thiazole derivatives and assessed their antioxidant properties, highlighting the compound's potential in creating molecules with significant pharmacological activities (Nikhila, Batakurki, & Yallur, 2020).
Building Blocks in Drug Discovery The compound serves as a foundation for creating new molecules in drug discovery. Researchers described an elegant pathway for the synthesis of methyl 4- and 5-hydroxy-2-amino-benzo[d]thiazole-6-carboxylates, emphasizing the compound's role as a versatile building block that can be modified to explore chemical space around a target molecule (Durcik et al., 2020).
Antitumor and Anticancer Activities Compounds derived from this compound have shown promising antitumor and anticancer activities. One study synthesized novel chromenones bearing a benzothiazole moiety and evaluated their in vitro antitumor activities, with some compounds exhibiting significant anticancer activities against lung and colon cancer cells (El-Helw et al., 2019). Another research synthesized novel thiopyrano[2,3-d]thiazole-6-carbaldehydes and evaluated their anticancer and antiviral activities, identifying compounds with significant antimitotic activity against leukemia and promising effects on EBV and Hepatitis C viruses (Lozynskyi et al., 2016).
Antimicrobial Agents this compound derivatives have been explored for their potential as antimicrobial agents. A study synthesized a new class of piperazine-based 2-benzothiazolylimino-4-thiazolidinones and evaluated their pharmacological potential, demonstrating promising antimicrobial properties against bacteria and fungi (Patel & Park, 2015).
Anion Sensing and Spectroscopic Properties A novel thiazole-based carbaldehyde bearing benzimidazole fluorophore was synthesized for fluoride anion sensing. The receptor showed fluorescence enhancement in the presence of fluoride anion due to intramolecular charge transfer, emphasizing the compound's potential in anion sensing applications (Tayade & Sekar, 2017).
Mechanism of Action
Target of Action
Benzo[d]thiazole-5-carbaldehyde has been found to have significant activity against Mycobacterium tuberculosis . The primary target of this compound is the DprE1 enzyme , which plays a crucial role in the biosynthesis of arabinogalactan, an essential component of the mycobacterial cell wall .
Mode of Action
The compound interacts with its target, DprE1, inhibiting its function and thereby disrupting the synthesis of arabinogalactan . This disruption in the cell wall synthesis leads to the death of the bacteria, making this compound an effective anti-tubercular agent .
Biochemical Pathways
The inhibition of DprE1 disrupts the arabinogalactan biosynthesis pathway . Arabinogalactan is a key component of the mycobacterial cell wall, and its disruption leads to a compromised cell wall, affecting the survival of the bacteria .
Pharmacokinetics
The compound’s physicochemical properties suggest that it may have good absorption and distribution characteristics
Result of Action
The result of the action of this compound is the inhibition of the growth of Mycobacterium tuberculosis . By inhibiting the DprE1 enzyme and disrupting the arabinogalactan biosynthesis pathway, the compound compromises the integrity of the bacterial cell wall, leading to the death of the bacteria .
Future Directions
Sulfonyl-functionalized benzo[d]imidazo[5,1-b]thiazole-based carbenes, which are structurally similar to Benzo[d]thiazole-5-carbaldehyde, have been used as building blocks for two-coordinate Cu(I) complexes exhibiting fast and efficient thermally activated delayed fluorescence . This suggests potential future directions in the field of luminescent materials .
Biochemical Analysis
Biochemical Properties
Benzothiazole derivatives are known to interact with various enzymes, proteins, and other biomolecules . The nature of these interactions is likely dependent on the specific substitutions present on the benzothiazole ring .
Cellular Effects
Benzothiazole derivatives have been shown to influence cell function, including impacts on cell signaling pathways, gene expression, and cellular metabolism .
Molecular Mechanism
Benzothiazole derivatives can exert their effects at the molecular level through binding interactions with biomolecules, enzyme inhibition or activation, and changes in gene expression .
properties
IUPAC Name |
1,3-benzothiazole-5-carbaldehyde | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H5NOS/c10-4-6-1-2-8-7(3-6)9-5-11-8/h1-5H | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
YMEMSAXFUBUVNV-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC2=C(C=C1C=O)N=CS2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H5NOS | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID10619203 | |
Record name | 1,3-Benzothiazole-5-carbaldehyde | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID10619203 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
163.20 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
394223-38-2 | |
Record name | 5-Benzothiazolecarboxaldehyde | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=394223-38-2 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | 1,3-Benzothiazole-5-carbaldehyde | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID10619203 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | 1,3-benzothiazole-5-carbaldehyde | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Synthesis routes and methods
Procedure details
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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